Acylation of terminal alkynes with N-acylbenzotriazole: synthesis of conjugated ynones in ionic liquids

Monatshefte für Chemie - Chemical Monthly Pub Date: 2023-05-04 DOI: 10.1007/s00706-023-03066-3

Abstract
1-Butyl-3-methylimidazolium tetra-fluoroborate ([BMIM][BF4]) has been used as an ionic liquid for the synthesis of conjugated ynones in good yields from alkyl/aryl N-acylbenzotriazoles and terminal alkynes in catalytic amounts of zinc chloride. Mild reaction conditions, short reaction time, and excellent functional group tolerance with broad substrate scope are the advantages of this protocol. The [BMIM][BF4] can be recovered and reused without significant loss in efficiency.Graphical abstract
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